Cas no 6632-52-6 (3,4,5,6-tetra-O-acetyl-1-deoxyhex-2-ulose)

• Product Name: 3,4,5,6-tetra-O-acetyl-1-deoxyhex-2-ulose
• CAS No: 6632-52-6
• MF: C₁₄H₂₀O₉
• MW: 332.303205490112
• CID: 2626317
• PubChem ID: 240247
• Update Time: 2025-04-21

3,4,5,6-tetra-O-acetyl-1-deoxyhex-2-ulose Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-tetra-O-acetyl-1-deoxyhex-2-ulose
• D-Xylononitriltetraacetat; tetra-O-acetyl-D-xylonic acid nitrile; Nsc42415; 2-O,3-O,4-O,5-O-Tetra(acetyl)D-xylononitrile; 3.4.5.6-Tetra-O-acetyl-1-desoxy-D-psicosee; Xylononitrile, 2,3,4,5-tetraacetate, D-; tetra-O-acetyl-keto-D-ribo-1-deoxy-[2]hexulose; 3.4.5.6-Tetra-O-acetyl-1-deoxy-D-psicose; 2,3,4,5-TETRA-O-ACETYL-D-XYLONITRILE; Tetra-O-acetyl-keto-D-ribo-1-desoxy-[2]hexulose; Tetra-O-acetyl-D-xylonsaeure-nitril; D-Xylononitrile, 2,
• DTXSID10984908
• 6632-52-6
• NSC-46333
• NSC46333

• Inchi： 1S/C14H20O9/c1-7(15)13(22-10(4)18)14(23-11(5)19)12(21-9(3)17)6-20-8(2)16/h12-14H,6H2,1-5H3
• InChI Key： GLNYQARLMUEILU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(C(C)=O)OC(C)=O)C(COC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 332.11100
• Monoisotopic Mass: 332.11073221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.27000
• LogP: -0.06640